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CD83 ELISA Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CD83-

based Enzyme-Linked Immunosorbent Assays (ELISAs).

Frequently Asked Questions (FAQs)
Q1: What is CD83 and why is it measured by ELISA?

A1: CD83 is a transmembrane glycoprotein that is a primary marker for mature dendritic cells

(DCs). It plays a crucial role in the regulation of immune responses. A soluble form of CD83

(sCD83) can be found in serum and is believed to have immunosuppressive functions.[1]

ELISAs are a common method for quantifying the levels of soluble CD83 in various biological

samples like serum, plasma, and cell culture supernatants, which can be indicative of immune

activation or certain disease states.

Q2: What types of samples can be used with a CD83 ELISA kit?
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A2: Most commercially available CD83 ELISA kits are designed for use with serum, plasma

(using EDTA, heparin, or citrate as anticoagulants), and cell culture supernatants.[2][3] Some

kits may also be validated for other biological fluids or tissue homogenates. Always refer to the

specific kit manual for validated sample types.

Q3: How should I prepare and store my samples for CD83 ELISA?

A3: Proper sample handling is critical for accurate results.

Serum: Allow blood to clot for 30 minutes at room temperature, then centrifuge at 1000 x g

for 15 minutes. Collect the serum and assay immediately or aliquot and store at ≤ -20°C.[2]

[3]

Plasma: Collect plasma using EDTA, heparin, or citrate as an anticoagulant. Centrifuge at

1000 x g for 15 minutes within 30 minutes of collection. Assay immediately or aliquot and

store at ≤ -20°C.[2][3]

Cell Culture Supernatants: Centrifuge to remove any cells or debris and assay immediately

or aliquot and store at ≤ -20°C.

For all sample types, it is crucial to avoid repeated freeze-thaw cycles.[2][3] Some protocols

also recommend adding a protease inhibitor like Aprotinin to prevent sample degradation.[2][3]

Q4: What is the typical sensitivity and range of a human soluble CD83 ELISA kit?

A4: The sensitivity and detection range can vary between different manufacturers. Below is a

summary of typical performance characteristics for some commercially available human CD83

ELISA kits.
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Manufacturer Sensitivity Assay Range Sample Types

Abcam (ab277711) ≤ 2.32 pg/mL 9.38 - 600 pg/mL

Serum, Plasma

(Heparin, Citrate,

EDTA), Cell culture

supernatant

Aviscera Bioscience Not specified 3.12 - 200 pg/mL
Serum, Plasma, Cell

culture supernatants

R&D Systems

(DY2044-05)

Not specified in

summary

Not specified in

summary

Cell culture

supernates, Cell

lysates, Serum,

Plasma

Note: This data is for illustrative purposes and may not reflect the most current product

specifications. Always refer to the manufacturer's datasheet for the most accurate information.

Troubleshooting Guide
This guide addresses common problems encountered during CD83 ELISA development and

execution.

Problem 1: High Background
High background is characterized by high optical density (OD) readings in the blank or zero

standard wells, which can mask the specific signal.

Question: My blank and negative control wells have a high OD reading. What are the possible

causes and solutions?

Answer:
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Possible Cause Solution

Insufficient Washing

Increase the number of wash cycles and ensure

complete aspiration of wash buffer after each

step. Soaking the wells with wash buffer for 30-

60 seconds during each wash can also help.[4]

Contaminated Reagents or Water

Use fresh, high-quality distilled or deionized

water for preparing buffers. Ensure all reagents

are free from microbial contamination.[5][6]

Inadequate Blocking

Increase the blocking incubation time or try a

different blocking buffer (e.g., 1-5% BSA or non-

fat dry milk in PBS). Ensure the blocking buffer

covers the entire surface of the well.[4]

Excessive Antibody Concentration

Titrate the detection antibody to determine the

optimal concentration that provides a good

signal-to-noise ratio. Using too high a

concentration can lead to non-specific binding.

Over-incubation

Adhere strictly to the incubation times specified

in the protocol.[7] Over-incubation with the

substrate can lead to excessive color

development.

Cross-reactivity

Ensure the secondary antibody is not binding

non-specifically to the capture antibody or other

components. Run a control with no primary

antibody to check for this.

A logical workflow for troubleshooting high background is as follows:
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Caption: Troubleshooting workflow for high background in ELISA.
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Problem 2: Weak or No Signal
This issue arises when the OD readings for the standards and samples are very low or

indistinguishable from the background.

Question: I am getting very low or no signal in my CD83 ELISA. What should I check?

Answer:

Possible Cause Solution

Incorrect Reagent Preparation or Omission of a

Step

Double-check all reagent dilutions and ensure

that all steps of the protocol were followed in the

correct order.[8]

Degraded Reagents

Ensure reagents have been stored correctly and

have not expired. Avoid repeated freeze-thaw

cycles of standards and antibodies.[9]

Low Analyte Concentration in Sample

The CD83 concentration in your samples may

be below the detection limit of the assay. Try

concentrating the sample if possible, or use a

more sensitive ELISA kit.

Suboptimal Incubation Times or Temperatures

Ensure all incubations are carried out for the

recommended duration and at the specified

temperature. Reagents should be brought to

room temperature before use.[9][10]

Improper Plate Coating

If preparing your own plates, ensure the capture

antibody is diluted in the correct buffer (e.g.,

PBS without carrier protein) and that the coating

is performed for the recommended time and

temperature.

Inactive Enzyme Conjugate or Substrate

Test the activity of the HRP-conjugate and the

TMB substrate. The TMB substrate should be

colorless before use.
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A standard sandwich ELISA workflow for CD83 detection is visualized below. A deviation in any

of these steps can lead to a weak or no signal.

Start

Coat plate with Capture Antibody
(anti-CD83)
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Wash

Add Standard or Sample
(containing soluble CD83)

Wash

Add biotinylated Detection Antibody
(anti-CD83)

Wash

Add Streptavidin-HRP

Wash

Add TMB Substrate

Add Stop Solution

Read absorbance at 450 nm

End

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Standard Sandwich ELISA Workflow for CD83 Detection.

Problem 3: Poor Reproducibility
This refers to high variability between duplicate or triplicate wells (high coefficient of variation,

%CV).

Question: My duplicate wells show very different OD readings. How can I improve the precision

of my assay?

Answer:
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Possible Cause Solution

Inaccurate Pipetting

Ensure pipettes are calibrated and used

correctly. Use fresh tips for each standard and

sample. When using multichannel pipettes,

ensure all tips are securely fitted and

aspirating/dispensing equal volumes.[9][11]

Inconsistent Washing

Use an automated plate washer if available for

more consistent washing. If washing manually,

ensure equal volumes of wash buffer are added

to and completely removed from all wells.[9]

"Edge Effects"

Uneven temperature across the plate during

incubation can cause wells on the edge to

behave differently. To mitigate this, ensure the

plate is at room temperature before starting, and

incubate in a temperature-controlled

environment away from drafts. Using a plate

sealer can also help prevent evaporation from

edge wells.[10]

Plate not Mixed Properly

If shaking is required during incubation steps,

ensure it is at the recommended speed and is

consistent for all plates.

Cross-Contamination

Be careful to avoid splashing between wells

when adding reagents or samples. Use a fresh

plate sealer for each incubation step.[7][11]

Experimental Protocols
General Sandwich ELISA Protocol for Soluble CD83
This is a generalized protocol based on common procedures for commercially available CD83

ELISA kits. Always refer to the specific protocol provided with your kit.

Plate Preparation:
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If not using a pre-coated plate, dilute the capture antibody in coating buffer (e.g., PBS) and

add 100 µL to each well of a 96-well microplate.

Seal the plate and incubate overnight at 4°C or for 1-2 hours at 37°C.

Aspirate the coating solution and wash the plate 3 times with 300 µL of wash buffer (e.g.,

PBS with 0.05% Tween-20) per well.

Block the plate by adding 300 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

Incubate for 1-2 hours at room temperature.

Aspirate and wash the plate 3 times as described above.

Assay Procedure:

Prepare serial dilutions of the CD83 standard in the recommended diluent buffer.

Add 100 µL of standards, samples, and controls to the appropriate wells.

Seal the plate and incubate for 1-2 hours at 37°C or room temperature, as specified by the

kit.

Aspirate and wash the plate 3-5 times.

Add 100 µL of diluted biotinylated detection antibody to each well.

Seal the plate and incubate for 1 hour at 37°C or room temperature.

Aspirate and wash the plate 3-5 times.

Add 100 µL of diluted Streptavidin-HRP conjugate to each well.

Seal the plate and incubate for 30 minutes at 37°C or room temperature.

Aspirate and wash the plate 5 times.

Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30

minutes at room temperature.
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Add 50 µL of stop solution to each well to terminate the reaction. The color will change

from blue to yellow.

Read the optical density at 450 nm using a microplate reader, preferably with a reference

wavelength of 620-650 nm.

Data Analysis:

Subtract the average zero standard OD from all readings.

Generate a standard curve by plotting the mean absorbance for each standard

concentration on the y-axis against the concentration on the x-axis.

Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.

Calculate the concentration of CD83 in the samples by interpolating their mean

absorbance values from the standard curve. Remember to multiply by the dilution factor if

samples were diluted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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